Backward erosion piping is an important failure mechanism that can affect the safety of water-retaining structure foundations, which results in the formation of shallow pipes at the interface of the cohesive layer and the sand layer. Pipe hydraulics provides a lot of valuable information about the erosion mechanism, but it had never been analysed systematically during equilibrium. This paper analyzes pipe hydraulics by combining the pipe flow model and numerical simulations of experiments. A single-phase pipe-flow model is presented that includes not only frictional and accelerational pressure drops, but also the pressure drop caused by inflow through the pipe wall. The pipe-flow model is included in pipe/aquifer coupling numerical models to achieve more accurate predictions of pressure drop and inflow distribution along the pipe. The predictions agree favourably with previously published experimental data. And the calculated pipe flow velocities, hydraulic regimes and gradients are analysed for different pipe lengths.

Over the past two decades, the thermo-hydro-mechanical behavior of earth-contact structures such as piles, walls, slabs, and tunnels, which simultaneously provide structural support and energy supply, has been studied through various field experiments and numerical simulations. These endeavors have built an understanding of the behavior of so-called energy piles, energy walls, energy slabs, and energy tunnels. This paper explores the thermo-hydro-mechanical behavior of a novel class of earth-contact structures that has the specificity of providing structural support and renewable energy to tall buildings: energy barrettes. This study particularly presents the first field experiments and 3-D time-dependent numerical simulations of energy barrettes. The work investigates the thermo-hydro-mechanical behavior of energy barrettes for a comprehensive set of variables: geometric variables (i.e., pipe configuration, barrette aspect ratio, and barrette section ratio), site variables (i.e., barrette–soil stiffness ratio and ground effective thermal conductivity), and operational variables (i.e., flow rate of the fluid circulating in the pipes). The obtained results expand the current knowledge base to analyze the behavior of energy barrettes in multiple situations that are likely to be encountered in practice and highlight markedly non-uniform temperature, displacement, and stress fields within and around such foundations.

The stress release method with rock slotting in the bottom hole by ultra-high-pressure water jet is proposed as a solution to the problem of increased rock strength due to high in-situ stress. However, the failure mode of rock with annular grooves under the simultaneous action of geostatic stress and hydrostatic pressure is still unclear. The failure characteristics, penetration force, failure mode and deformation characteristics of rock under geostatic stress are studied by numerical simulation. The results showed that the presence of an annular groove changes the rock failure mode. The radial crack propagation direction dominated by extrusion shear is deflected and will be connected to the peripheral area of the groove’s bottom. It becomes the primary crack propagation dominated by tensile shear, controlled by the crack formation zone and the stress concentration zone at the peripheral area of the groove’s bottom. The annular groove can significantly reduce the peak penetration force by about 72%. There is a critical value for the influence of groove depth on the peak penetration force. The presence of an annular groove changes the load-penetration curves from ductile failure to brittle failure mode. The groove modifies the stress propagation mode, altering the rock response and crack propagation zones. In addition, the annular groove decreases the radial force that restricts the extension of rock in the surrounding area, allowing the rock to expand more easily in the surrounding area. Therefore, this stress release method and the study’s findings are instructive for improving rock-breaking efficiency and gaining a deeper understanding of the technique.

Uniaxial compression tests were conducted on rocks under different loading rates to analyze their effect on rock fragmentation. The fractal dimension of the macroscopic fragmentations of the rocks were then calculated by combining the fractal theory. Based on scanning electron microscopy (SEM), the macroscopic failure characteristics and mesoscopic fracture morphology characteristics of the rocks under different loading rates were compared and analyzed; the mesoscopic fractal dimension of the fracture was calculated using the box dimension method. The results demonstrate that when the loading rate is increased from 0.001 to 0.05 mm/s, the average fragmentation distribution coefficient decreases from 18.99 to 16.37 mm. As the loading rate increases, the fragmentation distribution coefficient gradually decreases, and the rock sample breaks; the degree of failure gradually increases, and the failure mode of the rock transforms from tension to shear failure. The SEM analysis reveals that under low loading rates, an intergranular fracture indicates the primary failure mode. The macroscopic performance primary presents tensile failure; as the loading rate increases, the range of the transgranular fracture gradually increases, and the failure mode evolves from an intergranular to transgranular fracture. The fractal dimension of the mesoscopic structure of the rock fracture tends to increase with an increase in the loading rate, and demonstrates a good positive relationship by fitting with the macrostructure fractal dimension. A larger fractal dimension of the microstructure of a rock fracture indicates more complex structure of the fractured surface. This study provides a better understanding of the meso-rock failure mechanism, and presents significant findings regarding ore rock fragmentation and rockburst prevention.

It is clear that the efficient use of recycled construction waste materials can reduce waste generation and preserve natural resources. Although the use of recycled concrete aggregates (RCA) as a CCBE subjected to small intensity rainfall has been reported, no physical model test data and numerical simulation to investigate the use of RCA as a landfill cover subjected to high intensity of rainfall under humid climatic conditions. In this study, one-dimensional (1D) soil column and two-dimensional (2D) flume model tests simulating humid climatic conditions were carried out to evaluate the hydrological performance of a sustainable three-layer landfill cover system using recycled concrete aggregates (RCA) but without a geomembrane. This three-layer system consists of a layer of fine-grained and a layer of coarse-grained recycled aggregates (i.e., FRC and CRC, respectively) overlying the bottom fine-grained completely decomposed volcanic soil (CDV). The effects of vegetation on the three-layer cover system were also considered in the 1D column tests. In addition, numerical simulations were carried out to back analyse the model tests by using the modified Darcy-Richards equation in COMSOL Multiphysics to verify test results and to reveal the water flow mechanisms. Consistent results were obtained between the measured data and numerical predications. Even after the simulated extreme rainfall of Hong Kong with a return period more than 1,000-year, a higher matric suction was well-retained in vegetated cover system than that in bare cover due to evapotranspiration of plants. As revealed in the 2D flume model test and numerical simulation, the middle CRC layer can switch from a capillary barrier layer to a drainage layer to reduce infiltration into the bottom layer even under the heavy rainfall. Most of infiltrated rainfall water (i.e., more than 95% of total precipitation) can be diverted as surface runoff and lateral drainage in the two upper RCA layers. The rest of infiltrated water is stored in the cover system. No percolation is observed through the cover system using RCA during the flume test and predicted by numerical analysis. The physical model tests and numerical simulations consistently verified the effectiveness of the proposed sustainable three-layer landfill cover system using RCA without geomembrane under heavy rainfall in humid climatic conditions.

Fracture network is an important factor in the utilization of geothermal energy, its composition and structure have an important influence on the development of geothermal energy. As a component of EGS system, fractures have various forms. Therefore, this paper studies the influence of fracture morphology on reservoir heat extraction. The Voronoi is used to describe the unique network structure and is applied to geothermal development system as a form of fracture network. Therefore, a THM coupled EGS model with Voronoi fractures is established to observe its thermal extraction performance. In present work, the effects of fracture block numbers, well length, well spacing, injection mass flow rate and injection temperature on the thermal extraction performance of EGS system are numerically investigated. The results show that the model has higher production temperature when the number of Voronoi blocks is 77, and the production temperature in the 30th year is 494.01 K. The influence of the change of well spacing on the production temperature of the model is more obvious than that of the change of well length. At the same time, the longer the well length, the smaller the injection pressure, the stronger the connectivity between the injection and production wells, and the narrower the end of the injection well in the temperature diagram. Furthermore, the increase of injection mass flow rate reduces the production temperature of the model, when the injection mass flow rate increases from 80 kg/s to 140 kg/s, the production temperature decreases from 494.01 K to 450.99 K. However, because the increase of the total injection mass flow rate, the large mass flow rate still has a high heat extraction ratio. The higher the injection temperature is, the smaller the pressure difference between injection wells and production wells is. The temperature changes the permeability and liquid viscosity of the reservoir, thereby reducing the pressure difference. In addition, with the increase of injection wells, the production temperature of the model increases, and the injection pressure decreases. However, the pressure difference between injection wells and production wells increases, indicating that the pressure of production wells is large, so the production cost increases. Therefore, in the actual production situation, reasonable selection of geothermal operation parameters should consider the operation cost and the difficulty of development.

Hydraulic fracturing is an important technique to enhance the production rate of oil and gas. We extend the functions of Permeability-based Hydraulic Fracture, Level Set Method (PHF-LSM) by including homogenization approaches to take into account the influence of the heterogeneities of rock media at both mesoscale and macroscale during hydraulic fracture propagation. The center position pattern of mesoscale heterogeneities is generated by introducing the Fast Poisson Disk (FPD) approach with an inherent parameter controlling the randomly distributed inclusions, and we developed an algorithm to detect inclusion collision by binary image matrix calculation. The level set function is used to describe the distributed joints at the macroscale. Both numerical and theoretical homogenization approaches are applied to study the characteristics of the material properties of rock matrices with randomly distributed hard inclusions at the mesoscale. Based on these results, we adopt the Mori–Tanaka (MT) and the Halpin–Tsai (HT) methods to homogenize the elasticity parameters (elastic modulus and Poisson’s ratio) and the hydraulic conductivity of the rock material, respectively. The Voigt upper bound is applied to estimate the tensile strength of the rock material at the integration points. A series of numerical simulations first indicated that the proposed method can model multi-scale heterogeneous rock that contains both the influences of macro-heterogeneities, e.g., distributed joints, and meso-heterogeneities, e.g., randomly distributed inclusions. Second, the development of pore pressure and stress path varied at the injection point, on the fracture path and on a joint. Finally, both the macro- and meso- heterogeneities influenced the propagation of multiple hydraulic fractures with joints significantly influenced the propagation path of the fractures, and increased injection number Np enhanced the height of the equivalent fracture zone when Np<5.

The hydraulic fracturing technology is widely applied in the fields of groundwater hydraulics, hydrogeology, geo-environmental engineering and the oil and gas industry. Bio-cemented granular media were used as a proxy for weakly-cemented and poorly-consolidated sands in fluid injection experiments. The experiments were conducted in a testing apparatus which is capable of applying true triaxial stresses and allowed for visualisation of fracture propagation. Tests were conducted with bio-treated sands across various cementation levels at three stress states. In all tests, an opening was observed whose major principal direction was parallel to the maximum horizontal stress. A cavity was also developed with associated plastic deformation which in lower cementation levels reached even the boundaries of the specimen causing extensive ‘damage’ — disaggregation at the grain scale. At higher cementation levels, the cavity was developed near the injection point and then fractures made their presence in the expected direction. The peak pressures were approximately 10–15 times higher compared to the mean stress, while for lower cementations the pressure profiles were very noisy due to continuous breakdown of cementation. The fracture response is clearly dependant on the material properties (strength, hydraulic conductivity) and on the applied stresses. The combined effects of the applied stresses of the system, the strength and stiffness of the material were seen through the calculation of brittleness index derived from the Mohr–Coulomb and the Lade–Duncan failure criteria. The peak pressures agree better with the limit pressure calculated from the cavity expansion theory rather than the hydraulic fracturing theory.

Prediction of thermal crack propagation in desiccated soils is imperfect due to the obscure field measurements, modeling approximations, and the underlying soil uncertainties. To address these issues, a probabilistic framework is developed to quantify the uncertainties and enhance the crack estimation reliability. Hence, the uncertainties associated with the soil properties, including the tensile strength, matric suction, Poisson’s ratio, elastic modulus and suction ratio are associated in a probabilistic model. Then, the probabilistic model is utilized with the improved Monte Carlo simulation to calculate the failure probability due to the exceedance of the crack propagation. Furthermore, failure probability optimization is exemplified by evaluating the spatial correlation between variables. The Bayesian optimization is employed to optimize the covariance kernels via the Gaussian process regression. Then, the covariance matrices are decomposed to generate random fields to further enhance the calculated failure probabilities. The results indicate that the cracking probability in near-surface layers is imminent. However, with the increase of the tensile strength and decrease in the matric suction, a sharp drop in crack propagation is highly expected. The findings also suggest that the importance of variable uncertainties is in the order of Matric suction> Elastic modulus and Suction ratio > Tensile strength> Poisson’s ratio. Also, the operation of the probabilistic model with different random field sampling outperforms the improved and directed Monte Carlo simulations because of the comprehension of the spatial correlation. However, the Gaussian fields are restricted to the second-order statistics, while lognormal fields show relatively lesser constraints. Hence, the random field sampling with a larger length scale as well the Karhunen–Loève expansion followed by the approximated eigenvalue decomposition offer viable options for the probabilistic estimation of the crack depth.

This study explores the application of roughness pretreatment on plant-based natural fiber surfaces to enhance the sealing effectiveness of the sand-fiber interfacial. The technique roughens the reinforced material by presetting CaCO3 seeds on the fiber surface, thereby immobilizing more bacteria as nucleation sites, further increasing the interfacial bonding area by promoting bio-mineralization and achieving efficient sealing of preferential flow channels. Experimental investigation was conducted to compare the promoting effects on bio-mineralization of reinforced sand with three pretreated fibers. Results showed that the fibers pretreated with CaCO3 could fill the pores to bridge sand particles more effectively by aggregating bio-mineralized precipitates around them. The bacterial immobilization rate and calcium carbonate content of bio-cemented sands with fiber pretreatment remarkably increased with increasing fiber surface roughness characterized by fractal dimension (Fd) when compared to the samples without pretreatment, and the maximum increase was 35.66% (coir, Fd=1.390) and 152.3% (jute, Fd=1.330). The profile water-conducting rate and average hydraulic conductivity have been reduced by 46% and 86%, Among the three fibers, ramie has the lowest hydraulic conductivity of 5.396 × 10−8m/s, which is lower than that of jute and coir (1.041 × 10−7m/s and 3.885 × 10−7m/s). Furthermore, the promotion of bacteria on bio-mineralization and more even distribution (upper, middle, and lower parts are 36%, 34%, and 30%, respectively) of CaCO3 were confirmed through bacteria staining testing and dye tracer testing. Finally, the effects of average flow velocity and shear rate on bacterial immobilization and sealing of preferential flow channels are discussed.